Cas no 77232-34-9 (Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)-)

Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)- structure
77232-34-9 structure
Product Name:Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)-
CAS No:77232-34-9
MF:C13H12N2O3
MW:244.245983123779
CID:549210
PubChem ID:12703725
Update Time:2025-04-19

Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)-
    • 4-(4,6-DIMETHOXYPYRIMIDIN-2-YL)BENZALDEHYDE
    • 4-(4',6'-Dimethoxypyrimidin-2'-yl)benzaldehyd
    • 4-(4,6-Dimethylpyrimidin-2-yl)benzaldehyde
    • Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)
    • SCHEMBL11171304
    • 77232-34-9
    • DTXSID70507435
    • Inchi： 1S/C13H12N2O3/c1-17-11-7-12(18-2)15-13(14-11)10-5-3-9(8-16)4-6-10/h3-8H,1-2H3
    • InChI Key： KMQDXUYQLUHTJT-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC(=NC(C2C=CC(C=O)=CC=2)=N1)OC

Computed Properties

  • Exact Mass: 244.08500
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • PSA: 61.31000
  • LogP: 1.97330

Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)- Related Literature

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